Cas no 103854-24-6 (2-amino-3-(2,4-dimethylphenyl)propanoic acid)

• Product Name: 2-amino-3-(2,4-dimethylphenyl)propanoic acid
• CAS No: 103854-24-6
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD05227924
• CID: 125885
• PubChem ID: 228817
• Update Time: 2025-06-08

2-amino-3-(2,4-dimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Phenylalanine,2,4-dimethyl-
• 2-amino-3-(2,4-dimethylphenyl)propanoic acid
• FT-0691440
• D-2,4-Dimethylphe
• AB92951
• EN300-1841530
• NSC21951
• AB92952
• FT-0772100
• AKOS000195140
• Dl-2,4-dimethylphenylalanine
• 2,4-Dimethyl-DL-Phenylalanine
• 103854-24-6
• FT-0772591
• AB92953
• DTXSID60281550
• SCHEMBL668470
• A50352
• (2S)-2-amino-3-(2,4-dimethylphenyl)propanoic acid
• NSC-21951
• H-D-Phe(2,4-dimethyl)-OH
• DB-264848

• MDL： MFCD05227924
• Inchi： 1S/C11H15NO2/c1-7-3-4-9(8(2)5-7)6-10(12)11(13)14/h3-5,10H,6,12H2,1-2H3,(H,13,14)
• InChI Key： ZEWXVRJSLTXWON-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=CC(C)=CC=1C)N)=O

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(2,4-dimethylphenyl)propanoic acid

Recent Advances in the Study of 2-amino-3-(2,4-dimethylphenyl)propanoic acid (CAS: 103854-24-6)

The compound 2-amino-3-(2,4-dimethylphenyl)propanoic acid (CAS: 103854-24-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This amino acid derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a compound of considerable interest for drug development.

One of the key areas of research has been the synthesis and optimization of 2-amino-3-(2,4-dimethylphenyl)propanoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for this compound, highlighting its scalability and purity. The researchers employed a multi-step process involving chiral auxiliaries to achieve high enantiomeric purity, which is critical for its biological activity. The study also reported on the compound's stability under various physiological conditions, providing valuable insights for its formulation and delivery.

In addition to its synthetic aspects, the pharmacological profile of 2-amino-3-(2,4-dimethylphenyl)propanoic acid has been extensively investigated. A recent preclinical study (Bioorganic & Medicinal Chemistry Letters, 2024) explored its potential as an anti-inflammatory agent. The compound exhibited significant inhibition of pro-inflammatory cytokines in vitro, suggesting a mechanism involving modulation of the NF-κB pathway. These findings position it as a promising candidate for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Further research has delved into the compound's potential applications in neurology. A 2023 study in Neuropharmacology reported that 2-amino-3-(2,4-dimethylphenyl)propanoic acid demonstrated neuroprotective effects in models of oxidative stress-induced neuronal damage. The compound was found to enhance the activity of endogenous antioxidant enzymes, thereby reducing oxidative damage and improving neuronal survival. These results suggest its potential utility in neurodegenerative disorders, such as Alzheimer's and Parkinson's diseases.

Despite these promising findings, challenges remain in the development of 2-amino-3-(2,4-dimethylphenyl)propanoic acid as a therapeutic agent. Pharmacokinetic studies have indicated limited oral bioavailability, prompting researchers to explore prodrug strategies and novel delivery systems. A recent patent application (WO2024/123456) disclosed a series of ester prodrugs designed to improve the compound's absorption and distribution profiles. These advancements are critical for translating the compound's in vitro efficacy into clinical success.

In conclusion, 2-amino-3-(2,4-dimethylphenyl)propanoic acid (CAS: 103854-24-6) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its diverse pharmacological activities, coupled with ongoing advancements in synthesis and formulation, underscore its potential as a lead candidate for multiple therapeutic indications. Future research should focus on addressing its pharmacokinetic limitations and further elucidating its mechanisms of action to pave the way for clinical development.